N-(4-bromophenyl)-6-methyl-4-(4-methylphenyl)-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide

• IUPAC Name: N-(4-bromophenyl)-6-methyl-4-(4-methylphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C19H18BrN3O2/c1-11-3-5-13(6-4-11)17-16(12(2)21-19(25)23-17)18(24)22-15-9-7-14(20)8-10-15/h3-10,17H,1-2H3,(H,22,24)(H2,21,23,25)
• InChI Key: NZYAOFVVPZUWHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C(=C(NC(=O)N2)C)C(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C19H18BrN3O2
• Molecular Weight: 400.3 g/mol

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. They have a wide range of applications in medical and material sciences.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, contains a pyrimidine ring which is a six-membered ring with two nitrogen atoms. It also has phenyl groups (ring structures derived from benzene) attached to it, which are brominated or methylated.

Chemical Reactions Analysis

As a pyrimidine derivative, this compound might undergo reactions similar to other pyrimidines, such as electrophilic and nucleophilic substitutions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as the presence of the bromine atom and the methyl groups could influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological context. Pyrimidine derivatives have a wide range of biological activities and could interact with various enzymes or receptors in the body.